Cas no 18860-95-2 ((e)-1,4-dibromo-2-methylbut-2-ene)

• Product Name: (e)-1,4-dibromo-2-methylbut-2-ene
• CAS No: 18860-95-2
• MF: C₅H₈Br₂
• MW: 227.925020217896
• MDL: MFCD01751750
• CID: 1380493
• PubChem ID: 6444819
• Update Time: 2025-06-08

(e)-1,4-dibromo-2-methylbut-2-ene Chemical and Physical Properties

Names and Identifiers

• (e)-1,4-dibromo-2-methylbut-2-ene
• 1,4-dibromo-2-methyl-but-2-ene
• Isoprene dibromide
• 2-Butene, 1,4-dibromo-2-methyl-
• AC1O61HB
• dibromoisoprene
• 1,4-Dibromo-2-methylbut-2-ene
• 1,4-Dibromoisoprene
• 1,4-Dibromo-2-methyl-2-butene
• LS-46964
• 1,4-Dibrom-2-methyl-but-2-en
• 1,4-dibromo-2-methyl-but-2-ene; Isoprene dibromide; 2-Butene, 1,4-dibromo-2-methyl-; AC1O61HB; dibromoisoprene; 1,4-Dibromo-2-methylbut-2-ene; 1,4-Dibromoisoprene; 1,4-Dibromo-2-methyl-2-butene; LS-46964; 1,4-Dibrom-2-methyl-but-2-en;
• 18860-95-2
• (Z)-1,4-dibromo-2-methylbut-2-ene
• SCHEMBL2019871
• EN300-26977309
• DTXSID901031493

• MDL： MFCD01751750
• Inchi： 1S/C5H8Br2/c1-5(4-7)2-3-6/h2H,3-4H2,1H3/b5-2+
• InChI Key： HICPKHPJQJZCFP-GORDUTHDSA-N
• SMILES： BrC/C(/C)=C/CBr

Computed Properties

• Exact Mass: 225.89924
• Monoisotopic Mass: 225.899275
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 66.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 2.7

Experimental Properties

• Density: 1.741
• Boiling Point: 214.5°C at 760 mmHg
• Flash Point: 86.4°C
• Refractive Index: 1.532
• PSA: 0
• LogP: 2.72250

Additional information on (e)-1,4-dibromo-2-methylbut-2-ene

Recent Advances in the Study of (E)-1,4-Dibromo-2-methylbut-2-ene (CAS: 18860-95-2) in Chemical Biology and Pharmaceutical Research

The compound (E)-1,4-dibromo-2-methylbut-2-ene (CAS: 18860-95-2) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in organic synthesis and potential therapeutic properties. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (E)-1,4-dibromo-2-methylbut-2-ene as a key intermediate in the synthesis of novel anticancer agents. The research team utilized this compound to develop a series of brominated analogs that showed promising activity against breast cancer cell lines, with IC50 values in the low micromolar range. The study highlighted the compound's role in facilitating selective alkylation reactions, which are crucial for modifying biological targets.

In the field of antimicrobial research, a recent investigation published in Bioorganic & Medicinal Chemistry Letters explored the compound's potential as a scaffold for developing new antibacterial agents. The study revealed that derivatives of (E)-1,4-dibromo-2-methylbut-2-ene exhibited significant activity against drug-resistant strains of Staphylococcus aureus, suggesting its utility in addressing the growing challenge of antibiotic resistance.

From a chemical perspective, advances in the stereoselective synthesis of (E)-1,4-dibromo-2-methylbut-2-ene have been reported in Organic Letters. Researchers developed a novel catalytic system that improved the yield and purity of the compound, addressing previous challenges in its large-scale production. This methodological breakthrough has important implications for the compound's availability in pharmaceutical research and development.

Toxicological studies of (E)-1,4-dibromo-2-methylbut-2-ene have also progressed, with a 2024 publication in Chemical Research in Toxicology providing new insights into its metabolic pathways and safety profile. The research identified specific cytochrome P450 enzymes involved in the compound's metabolism, information that is critical for understanding its potential therapeutic applications and toxicity concerns.

Looking forward, researchers are exploring the compound's potential in targeted drug delivery systems. Preliminary results from ongoing studies suggest that (E)-1,4-dibromo-2-methylbut-2-ene derivatives can be conjugated with nanoparticles to enhance drug specificity and reduce off-target effects, opening new avenues for precision medicine applications.

In conclusion, recent research on (E)-1,4-dibromo-2-methylbut-2-ene (CAS: 18860-95-2) demonstrates its growing importance in pharmaceutical development and chemical biology. The compound's versatility as a synthetic intermediate, combined with its emerging biological activities, positions it as a valuable tool for drug discovery and development. Future research directions will likely focus on optimizing its therapeutic potential while addressing safety considerations.